1-[(2R,4S)-4-Fluoro-5-methylideneoxolan-2-yl]-5-methylpyrimidine-2,4(1H,3H)-dione

• CAS No.: 51247-13-3
• Molecular Formula: C10H11FN2O3
• Molecular Weight: 226.20 g/mol
• IUPAC Name: 1-[(2R,4S)-4-fluoro-5-methylideneoxolan-2-yl]-5-methylpyrimidine-2,4-dione
• InChI: InChI=1S/C10H11FN2O3/c1-5-4-13(10(15)12-9(5)14)8-3-7(11)6(2)16-8/h4,7-8H,2-3H2,1H3,(H,12,14,15)/t7-,8+/m0/s1
• InChI Key: QGYPQQFGLLYTLW-JGVFFNPUSA-N
• Isomeric SMILES: CC1=CN(C(=O)NC1=O)[C@H]2C[C@@H](C(=C)O2)F
• Canonical SMILES: CC1=CN(C(=O)NC1=O)C2CC(C(=C)O2)F

Description

1-[(2R,4S)-4-Fluoro-5-methylideneoxolan-2-yl]-5-methylpyrimidine-2,4(1H,3H)-dione is a synthetic organic compound with a unique structure that includes a fluorinated oxolane ring and a pyrimidine dione moiety.

Preparation Methods

The synthesis of 1-[(2R,4S)-4-Fluoro-5-methylideneoxolan-2-yl]-5-methylpyrimidine-2,4(1H,3H)-dione typically involves multiple steps, starting from readily available precursors. Industrial production methods may involve optimization of reaction conditions to enhance yield and purity, such as controlling temperature, pressure, and the use of catalysts .

Chemical Reactions Analysis

1-[(2R,4S)-4-Fluoro-5-methylideneoxolan-2-yl]-5-methylpyrimidine-2,4(1H,3H)-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: The fluorine atom in the oxolane ring can be substituted with other functional groups using nucleophilic substitution reactions.

Common reag